Cas no 68443-36-7 (Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-)
68443-36-7 structure
Product Name:Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-
CAS No:68443-36-7
MF:C18H20O
MW:252.350805282593
CID:523602
PubChem ID:110269
Update Time:2025-04-19
Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-
- 1-(2-phenylpropan-2-yl)-4-prop-2-enoxybenzene
- 1-(allyloxy)-4-(1-methyl-1-phenylethyl)benzene
- AC1L37FC
- AC1Q56SV
- AG-G-63303
- Allyl p-cumylphenyl ether
- AR-1H6789
- CTK5C8017
- EINECS 270-513-4
- DTXSID20887395
- 4Q367Z7MPR
- Benzene, 1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)-
- SCHEMBL11121843
- Benzene, 1-(1-methyl-1-phenylethyl)-4-(2-propenyloxy)-
- 1-(1-Methyl-1-phenylethyl)-4-(2-propen-1-yloxy)benzene
- 68443-36-7
- NS00062033
- Benzene, 1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)
-
- Inchi: 1S/C18H20O/c1-4-14-19-17-12-10-16(11-13-17)18(2,3)15-8-6-5-7-9-15/h4-13H,1,14H2,2-3H3
- InChI Key: AFERVIBWARYXAW-UHFFFAOYSA-N
- SMILES: O(CC=C)C1C=CC(=CC=1)C(C)(C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 252.1515
- Monoisotopic Mass: 252.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
Benzene,1-(1-methyl-1-phenylethyl)-4-(2-propen-1-yloxy)- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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